Cas no 1353997-84-8 (1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone)

• Product Name: 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone
• CAS No: 1353997-84-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 2161035
• Update Time: 2025-10-30

1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{(R)-3-[(2-hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone
• (R)-1-(3-((2-Hydroxyethyl)(methyl)amino)pyrrolidin-1-yl)ethanone
• AM95487
• 1-{(R)-3-[(2-Hydroxyethyl)methylamino]pyrrolidin-1-yl}-ethanone
• 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone

• Inchi： 1S/C9H18N2O2/c1-8(13)11-4-3-9(7-11)10(2)5-6-12/h9,12H,3-7H2,1-2H3/t9-/m1/s1
• InChI Key： HFACMCXOPRTYAZ-SECBINFHSA-N
• SMILES： O=C(C)N1CC[C@H](C1)N(C)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 43.8

Additional information on 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone

1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone: A Promising Compound in Pharmaceutical Research

1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone, with the CAS number 1353997-84-8, has emerged as a significant compound in the field of pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention for its potential therapeutic applications in various diseases. Recent studies have highlighted its unique pharmacological properties and its role in drug development, making it a focal point for researchers and pharmaceutical companies alike.

The 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone molecule is a derivative of pyrrolidinone, a class of compounds known for their diverse biological activities. The inclusion of a (2-Hydroxy-ethyl)-methyl-amino group in its structure is particularly noteworthy, as it contributes to the compound's ability to interact with various biological targets. This structural feature is believed to enhance its solubility and bioavailability, which are critical factors in drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone. Researchers have employed advanced methodologies to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological studies. The development of these synthetic routes has been instrumental in advancing the understanding of the compound's potential applications.

One of the most promising areas of research involving 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone is its potential as a therapeutic agent for neurodegenerative diseases. Studies published in recent years have demonstrated its ability to modulate key pathways implicated in conditions such as Alzheimer's and Parkinson's disease. The compound's interaction with neurotransmitter systems and its potential to reduce oxidative stress are areas of active investigation.

Another significant aspect of 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone research is its role in anti-inflammatory applications. Inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease, are increasingly being targeted by compounds with anti-inflammatory properties. Preliminary studies suggest that 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone may exert its effects through the modulation of cytokine production and the inhibition of pro-inflammatory pathways.

Furthermore, the compound's potential in oncology has been explored in several recent studies. Cancer research is a dynamic field, and the identification of novel compounds with anti-cancer properties is crucial. 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone has shown promise in inhibiting the growth of certain cancer cell lines, possibly through mechanisms involving cell cycle regulation and apoptosis induction.

The pharmacokinetic profile of 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone is another area of focus. Understanding how the compound is absorbed, distributed, metabolized, and excreted in the body is essential for its development as a therapeutic agent. Recent studies have utilized advanced analytical techniques to elucidate these properties, providing valuable insights into its potential therapeutic applications.

In addition to its therapeutic potential, 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethan0ne has also been studied for its role in drug delivery systems. The compound's chemical structure may allow for the design of novel drug delivery formulations, enhancing its efficacy and reducing side effects. This aspect of research is particularly relevant in the context of personalized medicine, where tailored treatment approaches are becoming increasingly important.

Despite the promising findings, challenges remain in the development of 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone as a therapeutic agent. Issues such as drug resistance, toxicity, and the need for further clinical trials are areas that require continued investigation. Researchers are actively working to address these challenges, aiming to bring this compound to the forefront of pharmaceutical innovation.

The future of 1-{(R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-pyrrolidin-1-yl}-ethanone research is bright, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of its mechanisms of action and biological activities expands, the compound is poised to play a significant role in the development of new treatments for a wide range of diseases. Continued investment in research and development will be crucial in translating these findings into clinical applications.